beciparcil
beciparcil
Brand Name:
Vulcanchem
CAS No.:
130782-54-6
VCID:
VC0146329
InChI:
InChI=1S/C12H13NO3S2/c13-5-7-1-3-8(4-2-7)18-12-11(16)10(15)9(14)6-17-12/h1-4,9-12,14-16H,6H2/t9-,10+,11-,12+/m1/s1
SMILES:
C1C(C(C(C(S1)SC2=CC=C(C=C2)C#N)O)O)O
Molecular Formula:
C12H13NO3S2
Molecular Weight:
283.4 g/mol
beciparcil
CAS No.: 130782-54-6
Main Products
VCID: VC0146329
Molecular Formula: C12H13NO3S2
Molecular Weight: 283.4 g/mol
| CAS No. | 130782-54-6 |
|---|---|
| Product Name | beciparcil |
| Molecular Formula | C12H13NO3S2 |
| Molecular Weight | 283.4 g/mol |
| IUPAC Name | 4-[(2S,3R,4S,5S)-3,4,5-trihydroxythian-2-yl]sulfanylbenzonitrile |
| Standard InChI | InChI=1S/C12H13NO3S2/c13-5-7-1-3-8(4-2-7)18-12-11(16)10(15)9(14)6-17-12/h1-4,9-12,14-16H,6H2/t9-,10+,11-,12+/m1/s1 |
| Standard InChIKey | LVFZTPIRDLQIGF-KXNHARMFSA-N |
| Isomeric SMILES | C1[C@H]([C@@H]([C@H]([C@@H](S1)SC2=CC=C(C=C2)C#N)O)O)O |
| SMILES | C1C(C(C(C(S1)SC2=CC=C(C=C2)C#N)O)O)O |
| Canonical SMILES | C1C(C(C(C(S1)SC2=CC=C(C=C2)C#N)O)O)O |
| Synonyms | eciparcil p((5-thio-beta-D-xylopyranosyl)thio)benzonitrile |
| PubChem Compound | 71788 |
| Last Modified | Nov 11 2021 |
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